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Compound of Interest

Compound Name: Furan-d4

Cat. No.: B140817

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Furan-d4
(Tetradeuterofuran), a critical deuterated building block and internal standard in various
scientific disciplines. The guide details its primary suppliers, typical specifications, and common
applications, with a focus on its use in analytical chemistry and synthetic applications.

Commercial Availability of Furan-d4

Furan-d4 is readily available from several major chemical suppliers that specialize in stable
isotope-labeled compounds. The primary manufacturers and distributors are listed below, with
key product specifications to aid in procurement decisions. It is predominantly used in research
and development settings, and its availability in bulk quantities may require custom synthesis
inquiries.

Table 1: Commercial Sources of Furan-d4
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Supplier Purity ) o Notes
Number(s) Purity Quantities
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) Contains
Sigma-
. 0.025 wt. %
Aldrich 338753 >98% 299% (CP) 19,59
BHT as
(Merck) .
stabilizer.[1]
Marketed
through
CDN N o
D-0184 >98% Not specified 19,59 distributors
Isotopes _
like LGC
Standards.
Inquiries are
) N Inquire for required for
EvitaChem EVT-329283 >98% Not specified ) o
pack sizes pricing and
availability.
Distributes
CDN-D-0184-
LGC - - products from
1G, CDN-D- Not specified Not specified 19,5¢
Standards CDN
0184-5G
Isotopes.
Available
Toronto
_ through
Research - - Inquire for o
] F863652 Not specified Not specified ] distributors
Chemicals pack sizes ) )
like Fisher
(TRC) _—
Scientific.

Note: Pricing is subject to change and may not be publicly listed. It is recommended to contact

the suppliers directly for current pricing and availability.

Applications and Experimental Protocols

Furan-d4 is a versatile molecule with applications spanning analytical chemistry, mechanistic

studies, and the synthesis of deuterated fine chemicals and pharmaceuticals.
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Internal Standard for Furan Quantification in Food and
Beverages

A primary application of Furan-d4 is as an internal standard for the quantification of furan in
food products by isotope dilution mass spectrometry. Furan is a potential carcinogen that can
form in thermally processed foods. The use of Furan-d4 allows for accurate and precise
quantification by correcting for matrix effects and variations in sample preparation and
instrument response. A common method is Headspace Solid-Phase Microextraction (HS-
SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

This protocol is a synthesis of methodologies described in the scientific literature.

1. Materials and Reagents:

e Furan-d4 (CAS: 6142-90-1)

e Furan (native standard)

¢ Methanol (HPLC grade)

» Deionized water

e Sodium chloride (NaCl)

e 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

o SPME fiber assembly (e.g., 75 um Carboxen/Polydimethylsiloxane - CAR/PDMS)
2. Preparation of Standards:

e Furan-d4 Stock Solution (e.g., 2.5 mg/mL): Accurately weigh a known amount of Furan-d4
and dissolve it in methanol in a sealed vial.

e Furan-d4 Working Solution (e.g., 30 ug/mL): Dilute the stock solution with deionized water in
a sealed headspace vial. Prepare fresh dalily.

e Furan Stock Solution (e.g., 2.5 mg/mL): Prepare in the same manner as the Furan-d4 stock
solution.
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» Furan Working Standard Solutions: Prepare a series of calibration standards by diluting the
furan stock solution with deionized water in headspace vials.

3. Sample Preparation:

o Accurately weigh approximately 5.0 g of the solid food sample (e.g., ground coffee) into a 20
mL headspace vial.

e Add 5 mL of deionized water or a saturated NaCl solution to the vial. The salt solution helps
to increase the volatility of furan.

o Spike the sample with a known amount of the Furan-d4 working solution.
o Immediately seal the vial and vortex to ensure thorough mixing.
4. HS-SPME-GC-MS Analysis:

e Headspace Incubation: Place the vial in the autosampler tray. Incubate at a controlled
temperature (e.g., 60°C) for a specific time (e.g., 15-30 minutes) with agitation to allow furan
and Furan-d4 to equilibrate in the headspace.

o SPME Extraction: Expose the SPME fiber to the headspace of the vial for a defined period
(e.g., 15-30 minutes) to adsorb the analytes.

e Desorption and GC-MS Analysis:

[e]

Injector: Retract the fiber and immediately insert it into the hot GC inlet (e.g., 250°C) for
thermal desorption of the analytes onto the column.

o GC Column: Use a suitable column, such as a PLOT or HP-5MS column.

o Oven Temperature Program: A typical program might be: hold at 35°C for 5 minutes, then
ramp to 200°C at 10°C/min.

o MS Detection: Operate the mass spectrometer in Selected lon Monitoring (SIM) mode.
Monitor m/z 68 for furan and m/z 72 for Furan-d4.

5. Quantification:
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o Construct a calibration curve by plotting the ratio of the peak area of furan (m/z 68) to the
peak area of Furan-d4 (m/z 72) against the concentration of the furan standards.

» Calculate the concentration of furan in the unknown samples using the response ratio from
the sample and the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Sources and Availability of Furan-d4: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140817#commercial-sources-and-availability-of-
furan-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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